Cas no 2029852-95-5 (4-Chloro-6-(4-fluoropiperidin-1-yl)-2-methylpyrimidine)

• Product Name: 4-Chloro-6-(4-fluoropiperidin-1-yl)-2-methylpyrimidine
• CAS No: 2029852-95-5
• MF: C₁₀H₁₃ClFN₃
• MW: 229.681724309921
• CID: 5720907
• PubChem ID: 121200850
• Update Time: 2025-05-26

4-Chloro-6-(4-fluoropiperidin-1-yl)-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(4-fluoropiperidin-1-yl)-2-methylpyrimidine
• 4-Chloro-6-(4-fluoropiperidin-1-yl)-2-methylpyrimidine

• Inchi： 1S/C10H13ClFN3/c1-7-13-9(11)6-10(14-7)15-4-2-8(12)3-5-15/h6,8H,2-5H2,1H3
• InChI Key： WNFALWHBUJKCEJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C)=N1)N1CCC(CC1)F

Additional information on 4-Chloro-6-(4-fluoropiperidin-1-yl)-2-methylpyrimidine

Professional Introduction to 4-Chloro-6-(4-fluoropiperidin-1-yl)-2-methylpyrimidine (CAS No. 2029852-95-5)

4-Chloro-6-(4-fluoropiperidin-1-yl)-2-methylpyrimidine, with the CAS number 2029852-95-5, is a significant compound in the field of pharmaceutical chemistry. This pyrimidine derivative has garnered considerable attention due to its structural features and potential applications in drug development. The compound combines a chloro substituent at the 4-position and a fluoropiperidine moiety at the 6-position, which are key structural elements that contribute to its unique chemical and biological properties.

The 4-chloro group introduces electrophilic characteristics, making the molecule susceptible to nucleophilic substitution reactions, which are commonly exploited in medicinal chemistry for further derivatization. On the other hand, the 6-(4-fluoropiperidin-1-yl) part of the molecule imparts specific steric and electronic effects that can influence both its metabolic stability and binding affinity to biological targets. These features make it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting various disease pathways. Pyrimidine derivatives, in particular, have shown promise in this regard due to their ability to interact with biomolecules in a highly specific manner. The compound 4-Chloro-6-(4-fluoropiperidin-1-yl)-2-methylpyrimidine is no exception and has been explored in several research studies for its potential pharmacological activity.

One of the most compelling aspects of this compound is its utility as a building block for more complex molecules. The presence of both chloro and fluoropiperidine substituents allows for diverse chemical modifications, enabling researchers to fine-tune its properties for specific applications. For instance, the chloro group can be readily converted into other functional groups such as amines or thiols through nucleophilic aromatic substitution reactions, while the fluoropiperidine moiety can be further modified through cross-coupling reactions.

Recent studies have highlighted the importance of fluorine atoms in drug molecules due to their ability to enhance metabolic stability and binding affinity. The introduction of fluorine at the piperidine ring in 4-Chloro-6-(4-fluoropiperidin-1-yl)-2-methylpyrimidine contributes to these desirable properties, making it an attractive candidate for further development. Additionally, the methyl group at the 2-position adds another layer of complexity that can be exploited to modulate pharmacokinetic profiles.

The compound has been investigated in several preclinical studies for its potential activity against various therapeutic targets. For example, it has shown promise as an inhibitor of enzymes involved in cancer cell proliferation and as a modulator of neurotransmitter receptors. These findings are particularly intriguing given the increasing demand for targeted therapies that offer improved efficacy and reduced side effects.

The synthesis of 4-Chloro-6-(4-fluoropiperidin-1-yl)-2-methylpyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a halogenated pyrimidine intermediate, followed by functionalization with the fluoropiperidine group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve high selectivity and efficiency.

In conclusion, 4-Chloro-6-(4-fluoropiperidin-1-yl)-2-methylpyrimidine (CAS No. 2029852-95-5) is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its reactivity and biological activity, make it an invaluable tool for medicinal chemists seeking to design novel therapeutic agents. As research in this area continues to evolve, it is likely that this compound will play an increasingly important role in drug discovery efforts.